Cas no 2490375-59-0 (Azecane-3,8-diol)

• Product Name: Azecane-3,8-diol
• CAS No: 2490375-59-0
• MF: C₉H₁₉NO₂
• MW: 173.25266289711
• CID: 6173380
• PubChem ID: 154872165
• Update Time: 2025-05-21

Azecane-3,8-diol Chemical and Physical Properties

Names and Identifiers

• EN300-7542501
• 2490375-59-0
• azecane-3,8-diol
• Azecane-3,8-diol

• Inchi： 1S/C9H19NO2/c11-8-3-1-2-4-9(12)7-10-6-5-8/h8-12H,1-7H2
• InChI Key： GLBJAFOEQLYRIM-UHFFFAOYSA-N
• SMILES： OC1CCNCC(CCCC1)O

Computed Properties

• Exact Mass: 173.141578849g/mol
• Monoisotopic Mass: 173.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 52.5Ų

Additional information on Azecane-3,8-diol

Azecane-3,8-diol (CAS No. 2490375-59-0): An Emerging Compound in Chemical and Pharmaceutical Research

Azecane-3,8-diol (CAS No. 2490375-59-0) is a novel compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical and medicinal chemistry. This compound belongs to the class of azecanes, which are saturated cyclic amines with a distinctive eight-membered ring structure. The presence of two hydroxyl groups at the 3 and 8 positions imparts specific chemical properties that make it an intriguing subject for research and development.

The chemical structure of Azecane-3,8-diol is characterized by its eight-membered ring, which provides a balance between flexibility and rigidity. This structural feature is crucial for its potential biological activities, as it can influence the compound's ability to interact with various biological targets. The hydroxyl groups at the 3 and 8 positions can participate in hydrogen bonding, which is essential for many biological processes, including enzyme inhibition and receptor binding.

Recent studies have explored the potential of Azecane-3,8-diol in various therapeutic areas. One notable application is in the development of new anti-inflammatory agents. Inflammation is a complex biological response to harmful stimuli, such as pathogens or damaged cells, and plays a critical role in many diseases. Research has shown that Azecane-3,8-diol exhibits anti-inflammatory properties by modulating key signaling pathways involved in the inflammatory response. For instance, it has been found to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are major mediators of inflammation.

In addition to its anti-inflammatory properties, Azecane-3,8-diol has also shown promise as an antioxidant agent. Oxidative stress, caused by an imbalance between the production of reactive oxygen species (ROS) and the body's ability to counteract their harmful effects, is implicated in numerous diseases, including neurodegenerative disorders and cardiovascular diseases. Studies have demonstrated that Azecane-3,8-diol can scavenge free radicals and reduce oxidative stress, making it a potential candidate for the prevention and treatment of these conditions.

The pharmacokinetic properties of Azecane-3,8-diol have also been investigated to assess its suitability for therapeutic use. Preliminary studies indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is well-absorbed orally and exhibits good bioavailability. Its stability in physiological conditions and low toxicity profile further support its potential as a drug candidate.

Clinical trials are currently underway to evaluate the safety and efficacy of Azecane-3,8-diol in various disease models. Early results from preclinical studies have been promising, showing significant improvements in disease outcomes without major adverse effects. These findings have paved the way for further clinical investigations to explore its therapeutic potential.

Beyond its direct therapeutic applications, Azecane-3,8-diol has also been studied as a building block for the synthesis of more complex molecules with enhanced biological activities. Its unique chemical structure provides a versatile platform for functionalization, allowing researchers to introduce additional functional groups that can enhance its pharmacological properties or target specificity.

In conclusion, Azecane-3,8-diol (CAS No. 2490375-59-0) represents an exciting new compound with a wide range of potential applications in pharmaceutical and medicinal chemistry. Its unique chemical structure and favorable biological properties make it a valuable candidate for further research and development. As ongoing studies continue to uncover its full potential, it is likely that this compound will play a significant role in advancing our understanding of various diseases and developing new therapeutic strategies.